Cas no 651778-80-2 (1,1'-Biphenyl, 5-nitro-2-(trifluoromethyl)-)
651778-80-2 structure
Product Name:1,1'-Biphenyl, 5-nitro-2-(trifluoromethyl)-
CAS No:651778-80-2
MF:C13H8F3NO2
MW:267.203333854675
CID:403062
PubChem ID:71376577
Update Time:2025-04-19
1,1'-Biphenyl, 5-nitro-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 5-nitro-2-(trifluoromethyl)-
- 4-nitro-2-phenyl-1-(trifluoromethyl)benzene
- 651778-80-2
- 5-Nitro-2-(trifluoromethyl)-1,1'-biphenyl
- DTXSID00799260
-
- Inchi: 1S/C13H8F3NO2/c14-13(15,16)12-7-6-10(17(18)19)8-11(12)9-4-2-1-3-5-9/h1-8H
- InChI Key: BZRYJACKYZJNRN-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1C1C=CC=CC=1)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 267.05074
- Monoisotopic Mass: 267.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
1,1'-Biphenyl, 5-nitro-2-(trifluoromethyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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